6-ethyl-3-(4-fluorophenyl)-7-hydroxy-8-(piperidin-1-ylmethyl)-2-(trifluoromethyl)-4H-chromen-4-one

• IUPAC Name: 6-ethyl-3-(4-fluorophenyl)-7-hydroxy-8-(piperidin-1-ylmethyl)-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C24H23F4NO3/c1-2-14-12-17-21(31)19(15-6-8-16(25)9-7-15)23(24(26,27)28)32-22(17)18(20(14)30)13-29-10-4-3-5-11-29/h6-9,12,30H,2-5,10-11,13H2,1H3
• InChI Key: HLSVIZFAYYJHSF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C(=C1O)CN3CCCCC3)OC(=C(C2=O)C4=CC=C(C=C4)F)C(F)(F)F
• Molecular Formula: C24H23F4NO3
• Molecular Weight: 449.4 g/mol

Description

6-ethyl-3-(4-fluorophenyl)-7-hydroxy-8-(piperidin-1-ylmethyl)-2-(trifluoromethyl)-4H-chromen-4-one is a useful research compound. Its molecular formula is C24H23F4NO3 and its molecular weight is 449.446. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

6-Ethyl-3-(4-fluorophenyl)-7-hydroxy-8-(piperidin-1-ylmethyl)-2-(trifluoromethyl)-4H-chromen-4-one belongs to a class of compounds with a broad spectrum of chemical and biological activities. The synthesis of similar compounds involves Knoevenagel condensation and further chemical transformations, offering insights into the complex chemical behavior and potential for further derivatization (Chizhov et al., 2008; Velikorodov et al., 2014).

Antimicrobial and Anticancer Properties

Compounds with structural similarities have been shown to possess antimicrobial activities, suggesting a potential for developing new antibacterial and antifungal agents (El-Emary et al., 2005). Additionally, derivatives of chromen-4-one exhibit anticancer activities, including cell cycle arrest and apoptosis induction in various cancer cell lines, highlighting their potential in cancer therapy (El-Agrody et al., 2020).

Copolymerization and Material Applications

The chemical flexibility of this compound class allows for copolymerization with styrene, leading to the synthesis of novel materials with potential applications in various fields, including the development of new polymers with specific mechanical and optical properties (Awadallah et al., 2021).

Molecular Structure and Interactions

The detailed molecular structure of related compounds, characterized by single-crystal X-ray diffraction, provides valuable insights into their conformational dynamics and interaction potentials. These structural analyses are crucial for understanding the physicochemical properties and designing compounds with tailored functionalities (Khan et al., 2013).